Cas no 1567666-55-0 ((1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol)

(1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol structure

1567666-55-0 structure

Product Name:(1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol

CAS No:1567666-55-0

MF:C₉H₈ClF₃O

MW:224.607432365417

CID:5999291

PubChem ID:124561950

Update Time:2024-01-12

(1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol
- (1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol
- EN300-1967215
- 1567666-55-0
- Inchi： 1S/C9H8ClF3O/c1-5(14)6-2-7(9(11,12)13)4-8(10)3-6/h2-5,14H,1H3/t5-/m0/s1
- InChI Key： RGXXQPQTXLHIOD-YFKPBYRVSA-N
- SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)[C@H](C)O

Computed Properties

Exact Mass: 224.0215771g/mol
Monoisotopic Mass: 224.0215771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 20.2Å²

(1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1967215-0.05g	(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol	1567666-55-0		0.05g	$912.0	2023-09-16
Enamine	EN300-1967215-0.1g	(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol	1567666-55-0		0.1g	$956.0	2023-09-16
Enamine	EN300-1967215-0.25g	(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol	1567666-55-0		0.25g	$999.0	2023-09-16
Enamine	EN300-1967215-0.5g	(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol	1567666-55-0		0.5g	$1043.0	2023-09-16
Enamine	EN300-1967215-1.0g	(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol	1567666-55-0		1g	$1086.0	2023-05-25
Enamine	EN300-1967215-2.5g	(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol	1567666-55-0		2.5g	$2127.0	2023-09-16
Enamine	EN300-1967215-5.0g	(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol	1567666-55-0		5g	$3147.0	2023-05-25
Enamine	EN300-1967215-10.0g	(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol	1567666-55-0		10g	$4667.0	2023-05-25
Enamine	EN300-1967215-1g	(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol	1567666-55-0		1g	$1086.0	2023-09-16
Enamine	EN300-1967215-5g	(1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol	1567666-55-0		5g	$3147.0	2023-09-16

(1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

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